(S)-Purvalanol B
(S)-Purvalanol B
(S)-Purvalanol B is the S enantiomer of Purvalanol B. Purvalanol B is a cyclin-dependent kinase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196741
InChI:
InChI=1S/C20H25ClN6O3/c1-10(2)15(8-28)24-20-25-17(16-18(26-20)27(9-22-16)11(3)4)23-12-5-6-13(19(29)30)14(21)7-12/h5-7,9-11,15,28H,8H2,1-4H3,(H,29,30)(H2,23,24,25,26)/t15-/m1/s1
SMILES:
CC(C)C(CO)NC1=NC2=C(C(=N1)NC3=CC(=C(C=C3)C(=O)O)Cl)N=CN2C(C)C
Molecular Formula:
C₂₀H₂₅ClN₆O₃
Molecular Weight:
432.9 g/mol
(S)-Purvalanol B
CAS No.:
ADC Toxins
VCID: VC0196741
Molecular Formula: C₂₀H₂₅ClN₆O₃
Molecular Weight: 432.9 g/mol
| Product Name | (S)-Purvalanol B |
|---|---|
| Molecular Formula | C₂₀H₂₅ClN₆O₃ |
| Molecular Weight | 432.9 g/mol |
| IUPAC Name | 2-chloro-4-[[2-[[(2S)-1-hydroxy-3-methylbutan-2-yl]amino]-9-propan-2-ylpurin-6-yl]amino]benzoic acid |
| Standard InChI | InChI=1S/C20H25ClN6O3/c1-10(2)15(8-28)24-20-25-17(16-18(26-20)27(9-22-16)11(3)4)23-12-5-6-13(19(29)30)14(21)7-12/h5-7,9-11,15,28H,8H2,1-4H3,(H,29,30)(H2,23,24,25,26)/t15-/m1/s1 |
| Standard InChIKey | ZKDXRFMOHZVXSG-OAHLLOKOSA-N |
| Isomeric SMILES | CC(C)[C@@H](CO)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NC3=CC(=C(C=C3)C(=O)O)Cl |
| SMILES | CC(C)C(CO)NC1=NC2=C(C(=N1)NC3=CC(=C(C=C3)C(=O)O)Cl)N=CN2C(C)C |
| Canonical SMILES | CC(C)C(CO)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NC3=CC(=C(C=C3)C(=O)O)Cl |
| Description | (S)-Purvalanol B is the S enantiomer of Purvalanol B. Purvalanol B is a cyclin-dependent kinase inhibitor. |
| Reference | [1]. Bullard KM, Effects of cyclin-dependent kinase inhibitor Purvalanol B application on protein expression and developmental progression in intra-erythrocytic Plasmodium falciparum parasites. Malar J. 2015 Apr 8;14:147. |
| PubChem Compound | 17754132 |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume